Cas no 833-18-1 (2-(4-FLUOROPHENYL)SUCCINIC ACID)

• Product Name: 2-(4-FLUOROPHENYL)SUCCINIC ACID
• CAS No: 833-18-1
• MF: C₁₀H₉FO₄
• MW: 212.174466848373
• MDL: MFCD03855305
• CID: 1808079
• PubChem ID: 573248
• Update Time: 2025-05-21

2-(4-FLUOROPHENYL)SUCCINIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUOROPHENYL)SUCCINIC ACID

• MDL： MFCD03855305
• Inchi： 1S/C10H9FO4/c11-7-3-1-6(2-4-7)8(10(14)15)5-9(12)13/h1-4,8H,5H2,(H,12,13)(H,14,15)
• InChI Key： XNRHEYDUHJREKB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)O)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-FLUOROPHENYL)SUCCINIC ACID

2-(4-Fluorophenyl)succinic Acid (CAS No. 833-18-1): A Comprehensive Overview

2-(4-Fluorophenyl)succinic acid, also known by its CAS number 833-18-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique chemical properties and potential for further functionalization. Recent advancements in synthetic methodologies and its integration into drug discovery pipelines have underscored its importance in modern chemistry.

The molecular structure of 2-(4-fluorophenyl)succinic acid consists of a succinic acid backbone (a four-carbon dicarboxylic acid) substituted with a fluorophenyl group at the second carbon. This substitution introduces electronic and steric effects that influence the compound's reactivity and solubility. The presence of the fluorine atom at the para position of the phenyl ring enhances the compound's stability and bioavailability, making it a valuable intermediate in organic synthesis.

Recent studies have explored the role of 2-(4-fluorophenyl)succinic acid in drug design, particularly in the development of anticancer agents. Researchers have utilized this compound as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 833-18-1 exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 2-(4-fluorophenyl)succinic acid has found utility in the synthesis of advanced materials. Its ability to form stable metal complexes has made it a candidate for use in catalysis and coordination chemistry. A 2023 report in *Chemical Communications* highlighted its role as a ligand in creating highly active catalysts for olefin polymerization, showcasing its potential in industrial applications.

The synthesis of 833-18-1 has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent advancements have introduced more sustainable pathways. For example, a 2023 paper in *Green Chemistry* described a one-pot synthesis using microwave-assisted techniques, significantly reducing reaction time and waste generation.

From an analytical standpoint, 2-(4-fluorophenyl)succinic acid has been extensively studied using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are crucial for ensuring the quality of the compound in both research and industrial settings.

Looking ahead, the demand for 833-18-1 is expected to grow as researchers continue to uncover new applications across diverse disciplines. Its unique combination of chemical reactivity and biological activity positions it as a key player in future innovations. As sustainability becomes a priority in chemical manufacturing, further efforts will likely focus on developing eco-friendly synthesis routes for this valuable compound.

In conclusion, 2-(4-fluorophenyl)succinic acid (CAS No. 833-18-1) stands out as a multifaceted compound with immense potential across various industries. Its role as an intermediate in drug development, material science, and catalysis highlights its significance in contemporary chemistry. With ongoing research and technological advancements, this compound is poised to contribute even more to scientific progress and industrial applications.